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Get Quote

Physical Properties of 2-Methyl-1-undecanol

The following table summarizes the key physical properties that are most relevant for selecting a separation

technique [1] [2] [3].

Property Value Source / Note

CAS Registry
Number

10522-26-6 [4] [2] [3]

Molecular Formula C12H26O [4] [2] [3]

Molecular Weight 186.33 g/mol [2] [3]

Boiling Point 243°C - 252°C (est.) Different estimation methods [1] [2] [3].

Density ~0.8300 g/cm³ At room temperature [2] [5].

Odor Balsamic, slightly sweet and
floral

Characteristic that can aid in identification [2]
[5].

log P (octanol/water) ~3.756 (est.) Indicates high hydrophobicity [1].
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Separation Techniques and Workflow

For separating 2-Methyl-1-undecanol from a mixture, distillation is the most suitable primary method

due to the compound's high boiling point and thermal stability. The following workflow diagrams a logical

approach for purification.
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Detailed Methodologies
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Simple Distillation

Principle: This technique separates components based on differences in their boiling points. 2-
Methyl-1-undecanol, with a boiling point of approximately 243-252°C, can be separated from

impurities or other compounds with significantly lower or higher boiling points [1] [2].
Protocol:

Setup: Assemble a simple distillation apparatus consisting of a distillation flask, a
distillation head with a thermometer, a water-cooled condenser, and a receiving flask.

Process: Transfer the mixture into the distillation flask and add boiling chips to prevent
bumping. Gradually heat the flask. The vapor of the compound, which has the lowest

boiling point in the mixture, will rise, travel through the condenser, liquefy, and be
collected in the receiving flask.

Application: Ideal for removing 2-Methyl-1-undecanol from non-volatile residues or for
rough separation from other compounds with a boiling point difference of more than 25°C

[6].

Fractional Distillation

Principle: Used when separating 2-Methyl-1-undecanol from other compounds with very

close boiling points. A fractionating column is inserted between the distillation flask and the
condenser, providing multiple vaporization-condensation cycles for more efficient separation [6].

Protocol:
Setup: The apparatus is similar to simple distillation but includes a fractionating column.

Process: As the vapors rise through the column, they repeatedly condense and re-
vaporize. The compound with the lowest boiling point (in this case, 2-Methyl-1-
undecanol if it is the most volatile in the mixture) will enrich at the top of the column and
pass over to the condenser first. This allows for the collection of different "fractions" of the

mixture at specific temperature ranges [6].

Frequently Asked Questions (FAQs)

Q1: What is the first step I should take when planning a separation? The first step is always to fully

characterize your specific mixture. Identify all known components, their states of matter, concentrations, and

physical properties (especially boiling points and solubility). This information is crucial for selecting the

most efficient and safe separation sequence, as shown in the workflow above.

Q2: The boiling point of my mixture seems lower than expected. Why? This is a common observation.

The documented boiling point for a pure substance is typically measured at standard atmospheric pressure
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(760 mmHg). If you are performing distillation under reduced pressure (vacuum distillation), the boiling

point will be significantly lower. Always note the pressure at which you are working.

Q3: Can I use liquid-liquid extraction to separate 2-Methyl-1-undecanol? Yes, this is an excellent pre-

purification step. Given its high estimated log P value of ~3.76, 2-Methyl-1-undecanol is highly

hydrophobic and will preferentially partition into an organic solvent (like dichloromethane or ethyl acetate)

over water. This can be very effective for removing highly polar or water-soluble impurities from your

mixture [1].

Troubleshooting Guide

Problem Possible Cause Solution

Low Recovery
Yield

Product is highly viscous or

has high boiling point, leading
to holdup in apparatus.

Ensure efficient insulation and heating of the

distillation apparatus. Apply a gentle vacuum to
lower the boiling point.

Product Purity is
Low

Incomplete separation due to
co-distillation of compounds

with similar boiling points.

Switch from simple to fractional distillation.
Optimize the reflux ratio in the fractional column

for better separation efficiency.

Decomposition of
Product

Overheating during distillation,

especially given the high
boiling point.

Reduce the operating pressure (use vacuum

distillation) to lower the boiling temperature. Use
a heating bath for more controlled and uniform

heating.

Key Takeaways for Experiment Planning

Leverage Physical Properties: The high boiling point and significant hydrophobicity (log P) of 2-
Methyl-1-undecanol are your primary guides for selecting separation methods [1] [2].

Distillation is Primary: For final purification from most common laboratory mixtures, a distillation
technique (simple or fractional) will be your most direct and effective method.

Sequence Your Methods: For complex mixtures, use a sequence of techniques. Start with liquid-
liquid extraction to remove gross impurities, followed by distillation for final purification.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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